Cas no 801292-27-3 ([1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-)
801292-27-3 structure
Product Name:[1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-
CAS No:801292-27-3
MF:C15H12O2
MW:224.254584312439
CID:713017
PubChem ID:45097861
Update Time:2025-04-19
[1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-
- [1,1-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-(9CI)
- 5-methyl-2-phenylbenzene-1,3-dicarbaldehyde
- 801292-27-3
- [1,1-biphenyl]-2,6-dicarbaldehyde,4-methyl-
-
- Inchi: 1S/C15H12O2/c1-11-7-13(9-16)15(14(8-11)10-17)12-5-3-2-4-6-12/h2-10H,1H3
- InChI Key: QEOXOEZERRQKOW-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C)C=C(C=O)C=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 224.083729621g/mol
- Monoisotopic Mass: 224.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 34.1Ų
[1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Guo Yu,Yuanhui Zhang,Lance Schideman,Ted Funk,Zhichao Wang Energy Environ. Sci., 2011,4, 4587-4595
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
801292-27-3 ([1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-) Related Products
- 1210-05-5(Biphenyl-2,2'-dicarboxaldehyde)
- 343604-07-9(3',4'-dimethyl-[1,1'-biphenyl]-3-carbaldehyde)
- 16191-28-9(4-Methylbiphenyl-2-carboxaldehyde)
- 371764-26-0(2'-methyl-[1,1'-biphenyl]-3-carbaldehyde)
- 7111-68-4(2'-methyl-[1,1'-biphenyl]-2-carbaldehyde)
- 1203-68-5(2-Phenylbenzaldehyde)
- 343604-05-7(3',4'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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